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Compound of Interest

Compound Name: MM-401

Cat. No.: B15579441 Get Quote

Technical Support Center: MM-401 and its
Enantiomer
Welcome to the technical support center for MM-401, a potent and selective inhibitor of the

MLL1 H3K4 methyltransferase. This guide provides best practices for handling, storing, and

utilizing MM-401 and its enantiomer, MM-NC-401, in your research.

Frequently Asked Questions (FAQs)
Q1: What is MM-401 and what is its mechanism of action?

A1: MM-401 is a specific inhibitor of the MLL1 (Mixed-Lineage Leukemia 1) histone H3K4

methyltransferase.[1][2] It functions by disrupting the critical protein-protein interaction between

MLL1 and WDR5 (WD repeat-containing protein 5), which is essential for the assembly and

enzymatic activity of the MLL1 complex.[2][3][4] By blocking this interaction, MM-401 effectively

inhibits MLL1's ability to methylate histone H3 at lysine 4 (H3K4), a key epigenetic mark for

transcriptional activation.[2][3] This leads to cell cycle arrest, apoptosis, and differentiation in

MLL-rearranged leukemia cells.[2][3]

Q2: What is MM-NC-401 and how should it be used?

A2: MM-NC-401 is the enantiomer of MM-401 and serves as an inactive or significantly less

active negative control in experiments.[3][4][5][6] It is crucial to include MM-NC-401 in your
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experimental design to demonstrate that the observed biological effects are specifically due to

the inhibition of the MLL1-WDR5 interaction by MM-401 and not due to off-target effects.

Q3: What are the recommended storage conditions for MM-401 and its enantiomer?

A3: For optimal stability, both MM-401 and MM-NC-401 should be stored under the following

conditions:

Form
Short-Term Storage (days
to weeks)

Long-Term Storage
(months to years)

Solid Powder 0 - 4°C, dry and dark -20°C, dry and dark[1][7]

Stock Solution (in DMSO) 4°C (for up to 2 weeks)[8]
-80°C (for up to 6 months) or

-20°C (for up to 1 month)[7][8]

It is recommended to prepare and use solutions on the same day. If storing stock solutions,

aliquot into tightly sealed vials to minimize freeze-thaw cycles. Before use, allow the product to

equilibrate to room temperature for at least one hour prior to opening the vial.[8]

Q4: What are the best practices for handling MM-401?

A4: While a specific Safety Data Sheet (SDS) for MM-401 is not publicly available, standard

laboratory safety practices for handling chemical compounds should be followed. This includes

wearing appropriate personal protective equipment (PPE) such as gloves, a lab coat, and

safety glasses. Work in a well-ventilated area, preferably a chemical fume hood. Avoid

inhalation of dust or contact with skin and eyes.
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Issue Possible Cause Recommended Solution

Inconsistent or no biological

effect observed.

Improper storage: The

compound may have degraded

due to incorrect storage

temperature, exposure to light,

or moisture.

Verify that the compound has

been stored according to the

recommended conditions. If

degradation is suspected, use

a fresh vial of the compound.

Incorrect concentration: The

concentration of MM-401 used

may be too low to elicit a

response in your specific cell

line or assay.

Perform a dose-response

experiment to determine the

optimal concentration for your

system. Published effective

concentrations range from 10

µM to 40 µM in cell-based

assays.[2][9]

Low cell viability: The observed

effect might be due to general

toxicity rather than specific

inhibition.

Always include the inactive

enantiomer, MM-NC-401, as a

negative control to differentiate

specific inhibitory effects from

non-specific toxicity.[3][4][5][6]

Cell line insensitivity: Not all

cell lines are sensitive to MLL1

inhibition.

MM-401 is particularly effective

in MLL-rearranged leukemia

cell lines such as MV4;11,

MOLM13, and KOPN8.[3] It

has been shown to have no

effect on leukemia cells without

MLL1-related genetic lesions

(e.g., K562, HL60, U937).[3]

Compound precipitation in

media.

Low solubility: MM-401 is

soluble in DMSO but may have

limited solubility in aqueous

cell culture media.

Prepare a high-concentration

stock solution in 100% DMSO.

When diluting into your final

culture medium, ensure the

final DMSO concentration is

low (typically ≤ 0.1%) to

maintain solubility and

minimize solvent toxicity.[7]

One formulation for in vivo use
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involves 10% DMSO, 40%

PEG300, 5% Tween-80, and

45% saline.[10]

Difficulty dissolving the

compound.

Incorrect solvent: The

compound may not be soluble

in the chosen solvent.

MM-401 is soluble in DMSO.[1]

For other potential solvents,

refer to the manufacturer's

product information sheet.

Quantitative Data Summary
Property MM-401 MM-401 TFA

CAS Number 1442106-10-6[1] 1442106-11-7[10]

Molecular Formula C29H46N8O5[1] C31H47F3N8O7[8]

Molecular Weight 586.73 g/mol [1] 700.75 g/mol [8]

Appearance Solid powder[1] Not specified

Purity >98%[1] Not specified

Solubility Soluble in DMSO[1]

Soluble in 10% DMSO + 40%

PEG300 + 5% Tween80 + 45%

Saline (≥ 2.5 mg/mL)[10]

IC50 (MLL1 activity) 0.32 µM[2][3] 0.32 µM[8]

IC50 (WDR5-MLL1 interaction) 0.9 nM[2][3] Not specified

Ki (WDR5 binding) < 1 nM[2] Not specified

Experimental Protocols
General Protocol for Cell-Based Assays
This protocol provides a general framework for treating cells with MM-401 and its enantiomer.

Specific details may need to be optimized for your cell line and assay.

Materials:
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MM-401 and MM-NC-401

Anhydrous DMSO

Appropriate cell culture medium

Cell line of interest (e.g., MV4;11 for sensitive, K562 for insensitive control)

Sterile, nuclease-free microcentrifuge tubes and pipette tips

Procedure:

Prepare Stock Solutions:

Allow the vials of MM-401 and MM-NC-401 to equilibrate to room temperature for at least

one hour before opening.

Prepare a 10 mM stock solution of each compound in anhydrous DMSO. For example, to

make 1 mL of a 10 mM stock of MM-401 (MW: 586.73 g/mol ), dissolve 5.87 mg in 1 mL of

DMSO.

Vortex thoroughly to ensure complete dissolution.

Aliquot the stock solutions into smaller volumes to avoid repeated freeze-thaw cycles and

store at -80°C.

Cell Seeding:

Seed your cells at the desired density in appropriate culture plates. The density will

depend on the duration of the experiment and the proliferation rate of your cells. For

viability assays, a starting density of 1x10^5 cells/mL has been used.[7]

Compound Treatment:

Prepare serial dilutions of your MM-401 and MM-NC-401 stock solutions in cell culture

medium to achieve the desired final concentrations.
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Ensure the final DMSO concentration in all wells (including vehicle control) is consistent

and low (e.g., 0.1%).[7]

Add the diluted compounds to the cells. Include a vehicle-only control (medium with the

same final concentration of DMSO).

Incubation:

Incubate the cells for the desired period (e.g., 48 hours for cell cycle or apoptosis

analysis).[2][9]

Downstream Analysis:

Following incubation, proceed with your desired downstream analysis, such as:

Cell Viability Assay: Use a commercially available kit like CellTiter-Glo® to measure cell

viability.[7]

Apoptosis Assay: Analyze apoptosis by methods such as Annexin V/PI staining followed

by flow cytometry.

Cell Cycle Analysis: Fix and stain cells with a DNA-intercalating dye (e.g., propidium

iodide) and analyze by flow cytometry.

Western Blotting or RT-PCR: Harvest cells to analyze changes in protein or gene

expression levels of MLL1 targets (e.g., HOXA9, MEIS1).[3]

Visualizations
Signaling Pathway of MLL1 Inhibition by MM-401
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Caption: MM-401 inhibits the MLL1 signaling pathway by blocking the MLL1-WDR5 interaction.

Experimental Workflow for MM-401
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Downstream Analysis
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Caption: A general experimental workflow for using MM-401 in cell-based assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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